Cas no 1261924-03-1 (4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid)

4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid is a versatile aromatic carboxylic acid derivative featuring both hydroxymethyl and methoxy functional groups. Its bifunctional structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty polymers. The hydroxymethyl group offers reactivity for further derivatization, while the methoxy substituent enhances solubility and influences electronic properties. This compound exhibits stability under standard conditions and can serve as a precursor for more complex molecular frameworks. Its well-defined structure and functional group compatibility make it suitable for applications requiring precise chemical modifications, such as drug discovery and material science research.
4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid structure
1261924-03-1 structure
Product Name:4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid
CAS No:1261924-03-1
MF:C15H14O4
MW:258.269264698029
MDL:MFCD18319460
CID:2763785
PubChem ID:53225379
Update Time:2025-06-13

4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-HYDROXYMETHYLPHENYL)-3-METHOXYBENZOIC ACID
    • MFCD18319460
    • DTXSID40689111
    • 1261924-03-1
    • 4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid, 95%
    • 4'-(Hydroxymethyl)-2-methoxy[1,1'-biphenyl]-4-carboxylic acid
    • 4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid
    • MDL: MFCD18319460
    • Inchi: 1S/C15H14O4/c1-19-14-8-12(15(17)18)6-7-13(14)11-4-2-10(9-16)3-5-11/h2-8,16H,9H2,1H3,(H,17,18)
    • InChI Key: HZNCTKYWYDQCEE-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=O)O)C=CC=1C1C=CC(CO)=CC=1

Computed Properties

  • Exact Mass: 258.08920892Da
  • Monoisotopic Mass: 258.08920892Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 66.8Ų

4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326486-5 g
4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid, 95%; .
1261924-03-1 95%
5g
€1159.00 2023-04-26
abcr
AB326486-5g
4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid, 95%; .
1261924-03-1 95%
5g
€1159.00 2024-06-08

Additional information on 4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid

Introduction to 4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid (CAS No. 1261924-03-1)

4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid (CAS No. 1261924-03-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a hydroxymethyl group and a methoxy substituent on a benzene ring, making it an interesting candidate for various biochemical and medicinal studies.

The chemical formula of 4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid is C15H14O4, and it has a molecular weight of 266.27 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in experimental design and formulation.

In the realm of pharmaceutical research, 4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid has been investigated for its potential therapeutic properties. Recent studies have focused on its anti-inflammatory and antioxidant activities, which are crucial for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory properties, 4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid has also shown promise as an antioxidant. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively scavenged free radicals and protected cells from oxidative damage. These findings suggest that 4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid could be a valuable lead compound for the development of novel antioxidants.

In addition to its therapeutic potential, 4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid has been explored for its use in chemical synthesis and material science. Its unique functional groups make it an attractive building block for the synthesis of more complex molecules with diverse applications. For example, a study published in the Tetrahedron Letters in 2020 described the use of this compound as a key intermediate in the synthesis of novel polymers with enhanced mechanical properties and thermal stability.

The safety profile of 4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid is another important aspect to consider. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further preclinical and clinical evaluation. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in both research and clinical settings.

In conclusion, 4-(4-Hydroxymethylphenyl)-3-methoxybenzoic acid (CAS No. 1261924-03-1) is a multifaceted compound with promising applications in pharmaceutical research, chemical synthesis, and material science. Its unique molecular structure confers it with valuable biological activities such as anti-inflammatory and antioxidant properties, making it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of various biological processes and disease states.

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